N5-(2,4-dimethoxyphenyl)-4-hydroxy-N2,N2,3-trimethyl-6-oxo-6,7-dihydrothieno[2,3-b]pyridine-2,5-dicarboxamide

• IUPAC Name: 5-N-(2,4-dimethoxyphenyl)-4-hydroxy-2-N,2-N,3-trimethyl-6-oxo-7H-thieno[2,3-b]pyridine-2,5-dicarboxamide
• InChI: InChI=1S/C20H21N3O6S/c1-9-13-15(24)14(18(26)22-19(13)30-16(9)20(27)23(2)3)17(25)21-11-7-6-10(28-4)8-12(11)29-5/h6-8H,1-5H3,(H,21,25)(H2,22,24,26)
• InChI Key: OLHGYGGZQKHRGW-UHFFFAOYSA-N
• Canonical SMILES: CC1=C(SC2=C1C(=C(C(=O)N2)C(=O)NC3=C(C=C(C=C3)OC)OC)O)C(=O)N(C)C
• Molecular Formula: C20H21N3O6S
• Molecular Weight: 431.5 g/mol

Description

This compound is a complex organic molecule with several functional groups. It contains a thieno[2,3-b]pyridine core, which is a type of heterocyclic compound. Heterocycles are often found in many biologically active compounds. The molecule also has two carboxamide groups, a hydroxy group, and a dimethoxyphenyl group. These groups could potentially contribute to the compound’s reactivity and biological activity.

Molecular Structure Analysis

The molecular structure of this compound would be determined by the arrangement of its atoms and the bonds between them. Techniques such as NMR spectroscopy and X-ray crystallography could be used to determine its structure.

Chemical Reactions Analysis

The chemical reactivity of this compound would be influenced by its functional groups. For example, the carboxamide groups might participate in acid-base reactions, while the aromatic ring could undergo electrophilic aromatic substitution.

Physical And Chemical Properties Analysis

The physical and chemical properties of this compound would be influenced by its molecular structure. For example, its solubility would be affected by its polar groups, while its melting and boiling points would depend on the strength of the intermolecular forces.

Scientific Research Applications

Synthesis and Biological Evaluation

• Schiff's bases and 2-azetidinones derived from a compound similar to N5-(2,4-dimethoxyphenyl)-4-hydroxy-N2,N2,3-trimethyl-6-oxo-6,7-dihydrothieno[2,3-b]pyridine-2,5-dicarboxamide have been synthesized and evaluated for potential antidepressant and nootropic activities. These compounds have shown promise as CNS active agents, suggesting the potential of the thieno[2,3-b]pyridine skeleton in developing therapeutic CNS agents (Thomas et al., 2016).

Synthesis of Novel Heterocyclic Compounds

• Research includes the synthesis of novel heterocyclic compounds containing the pyrano[2,3-b]pyridine moiety, indicating a broad exploration of this chemical structure in the creation of new compounds with potential pharmaceutical applications (Kumar & Mashelker, 2007).

Structural Analysis and Synthesis Methods

• Studies involving 3-aryl-5-cyanopyrazolo[3,4-b]pyridines related to the compound have been conducted, focusing on structural analysis and synthesis methods. This research contributes to the understanding of similar chemical structures and their potential applications (Quiroga et al., 1999).

Antiviral Activity

• A series of compounds structurally related to N5-(2,4-dimethoxyphenyl)-4-hydroxy-N2,N2,3-trimethyl-6-oxo-6,7-dihydrothieno[2,3-b]pyridine-2,5-dicarboxamide have been identified as potent antivirals against human herpesviruses. This indicates the potential of this chemical structure in developing broad-spectrum antiviral agents (Schnute et al., 2007).

Synthesis of Polyamides and Polyimides

• Research on the synthesis of aromatic polyamides and polyimides from compounds containing the trimethylbenzene moiety, related to the structure , has been conducted. This indicates potential applications in the field of polymer chemistry (Yagci & Mathias, 1998).

Mechanism of Action

The mechanism of action would depend on the biological target of this compound. Given its complex structure, it could potentially interact with a variety of biological targets.

Future Directions

Future research could involve studying the biological activity of this compound, optimizing its synthesis, and investigating its mechanism of action.